4-methyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• IUPAC Name: 4-methyl-N-[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H17N3O2/c1-13-5-7-15(8-6-13)20(25)23-17-10-9-16(12-14(17)2)21-24-19-18(26-21)4-3-11-22-19/h3-12H,1-2H3,(H,23,25)
• InChI Key: MUZIRKXEIXWDFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)C3=NC4=C(O3)C=CC=N4)C
• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol

Description

4-methyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a small molecule that has been widely studied for its potential as a therapeutic agent. It belongs to the class of compounds known as benzamides, which have been found to have a range of biological activities. In

Mechanism of Action

The mechanism of action of 4-methyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been studied in several publications. The compound has been found to inhibit the activity of certain enzymes, such as histone deacetylases and protein kinases. This inhibition leads to changes in gene expression and cell signaling pathways, which may contribute to the compound's therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. The compound has been found to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the growth and migration of cancer cells.
In addition, the compound has been found to have neuroprotective effects, and to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of 4-methyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is that it has been well-studied in vitro and in vivo. This means that there is a large body of literature on the compound, which can be used to guide future research.
One limitation of the compound is that it has not yet been studied extensively in humans. This means that its safety and efficacy in humans is not yet fully understood.

Future Directions

There are several future directions for research on 4-methyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One area of research could be in the development of new cancer therapies. The compound has shown promise as an anti-proliferative agent in cancer cells, and further research could lead to the development of new cancer treatments.
Another area of research could be in the treatment of neurological disorders. The compound has been found to have neuroprotective effects, and further research could lead to the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.
In addition, further research could be done to understand the mechanism of action of the compound. This could lead to the development of new drugs that target the same pathways as this compound, but with improved efficacy and safety profiles.
Conclusion:
In conclusion, this compound is a small molecule that has been studied for its potential as a therapeutic agent in several areas. The compound has been found to have anti-proliferative effects on cancer cells, and to have neuroprotective effects in animal models of neurological disorders. Further research is needed to fully understand the mechanism of action of the compound, and to develop new therapies based on its properties.

Scientific Research Applications

4-methyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been studied for its potential as a therapeutic agent in several areas. One area of research has been in the treatment of cancer. Studies have shown that the compound has anti-proliferative effects on cancer cells, and may be useful in the development of new cancer therapies.
Another area of research has been in the treatment of neurological disorders. Studies have shown that the compound has neuroprotective effects, and may be useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.